Cas no 1339460-28-4 (3-(3,5-dimethylphenyl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(3,5-dimethylphenyl)-1,1,1-trifluoropropan-2-one
• CAS No: 1339460-28-4
• MF: C₁₁H₁₁F₃O
• MW: 216.199653863907
• CID: 6431841
• PubChem ID: 62962235
• Update Time: 2024-01-15

3-(3,5-dimethylphenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylphenyl)-1,1,1-trifluoropropan-2-one
• AKOS012260320
• 1339460-28-4
• EN300-1932381

• Inchi： 1S/C11H11F3O/c1-7-3-8(2)5-9(4-7)6-10(15)11(12,13)14/h3-5H,6H2,1-2H3
• InChI Key： BHAPDMFARYWMHN-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=C(C)C=C(C)C=1)=O)(F)F

Computed Properties

• Exact Mass: 216.07619946g/mol
• Monoisotopic Mass: 216.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes